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Introduction: Ferrous gluconate (C₁₂H₂₂FeO₁₄) is an iron (II) salt of gluconic acid widely used

as a nutritional supplement to treat iron-deficiency anemia.[1] Its relative bioavailability and

gentler gastrointestinal profile compared to inorganic iron salts like ferrous sulfate make it a

common choice.[2] However, the redox activity of the ferrous ion (Fe²⁺) is a double-edged

sword. While essential for biological processes, excess ferrous iron is a potent catalyst for

oxidative stress, making ferrous gluconate a valuable tool for inducing and studying iron-

related toxicity in experimental models.[3][4][5]

The primary mechanism of toxicity stems from the ability of Fe²⁺ to participate in the Fenton

reaction, where it reacts with hydrogen peroxide (H₂O₂) to generate highly reactive hydroxyl

radicals (•OH).[2][5] These radicals can indiscriminately damage cellular macromolecules,

leading to lipid peroxidation, protein oxidation, and DNA damage.[3][4] This document provides

an overview of key data, experimental protocols, and conceptual frameworks for utilizing

ferrous gluconate in oxidative stress and iron toxicity research.

Data Presentation: Quantitative Toxicity and
Bioavailability
The following tables summarize quantitative data from various studies, providing a comparative

reference for experimental design.
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Table 1: In Vivo Acute Toxicity of Ferrous Compounds

Compound Animal Model
LD₅₀ (mg/kg
body weight)

Elemental Iron
Equivalent

Reference

Stabilized
Ferrous
Gluconate
(SFG)

Male Sprague-
Dawley Rat

1831 mg/kg
Approx. 212
mg/kg

[6][7]

Stabilized

Ferrous

Gluconate (SFG)

Female Sprague-

Dawley Rat
1775 mg/kg

Approx. 206

mg/kg
[6][7]

Ferrous Sulfate Male Mice 670 mg/kg
Approx. 134

mg/kg
[7]

Ferrous Sulfate Female Mice 680 mg/kg
Approx. 136

mg/kg
[7]

| General Lethal Dose (Elemental Iron) | - | 200-250 mg/kg | 200-250 mg/kg |[1] |

Note: Ferrous gluconate contains approximately 11.6% elemental iron.[1]

Table 2: In Vitro Effects of Iron Preparations on Oxidative Stress
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Iron
Preparation

Cell Line Key Finding Observation Reference

Ferric
Gluconate

HepG2
Intracellular
ROS
Production

Highest
increase
compared to
iron sucrose
and iron
dextran.

[8][9]

Ferric Gluconate HepG2
Redox-Active

Iron (in buffer)

Highest amount

compared to iron

sucrose and iron

dextran.

[8][9]

Ferric Gluconate -
Redox-Active

Iron (in serum)

Rendered

completely

redox-inactive by

serum.

[8][9]

Ferrous Iron

(Fe²⁺)

SH-SY5Y

Neuroblastoma

Cytotoxicity

(MTT Assay)

Significantly

higher toxicity

compared to

ferric (Fe³⁺)

form.

[10]

| Ferrous Iron (Fe²⁺) | SH-SY5Y Neuroblastoma | Oxidative Stress (GSH Assay) | Leads to

greater oxidative stress than the ferric form. |[10] |

Table 3: Dose-Dependent Toxicity Thresholds for Elemental Iron Ingestion
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Dose (Elemental
Iron)

Expected Clinical
Effect

Population Context Reference

< 20 mg/kg
Asymptomatic /
Unlikely to cause
symptoms

General / Pediatric [11][12]

20 - 60 mg/kg

Gastrointestinal

symptoms (nausea,

vomiting, abdominal

pain)

General / Pediatric [11][12]

> 60 mg/kg
Potential for systemic

toxicity and lethality
General / Pediatric [11][12]

| > 120 mg/kg | Potentially lethal | General |[11] |

Signaling Pathways and Experimental Workflows
Visualizations of the key molecular pathway for iron toxicity and a standard experimental

workflow are provided below.
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Mechanism of Ferrous Iron-Induced Oxidative Stress

Cellular Environment

Cellular Damage

Ferrous Gluconate
(C₁₂H₂₂FeO₁₄)

Excess Free Fe²⁺
(Ferrous Iron)

Dissociation

•OH
(Hydroxyl Radical)

Fenton Reaction

H₂O₂

(Hydrogen Peroxide)

Lipid Peroxidation
(e.g., MDA formation)

Attacks
Membranes

Protein Oxidation
(Carbonyl formation)

Attacks
Enzymes

DNA Damage
(e.g., 8-OHdG)

Attacks
Nucleic Acids

Cell Death /
Apoptosis
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In Vitro Experimental Workflow for Iron Toxicity

Parallel Assays
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&
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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